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Compound of Interest

Compound Name: Nimbocinone

Cat. No.: B1678884

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a concise summary of the currently available technical information for
Nimbocinone (CAS Number 105532-11-4), a natural product isolated from Azadirachta indica
(Neem). Despite a comprehensive search of publicly accessible scientific databases and
literature, detailed experimental protocols, quantitative biological data, and in-depth
mechanistic studies for this specific compound are not readily available. This guide, therefore,
serves to consolidate the known information and highlight the existing knowledge gaps.

Chemical and Physical Properties

Nimbocinone is classified as a triterpenoid, a large and diverse class of organic compounds
derived from isoprene. The basic chemical and physical properties that have been identified
are summarized in the table below.

Property Value Source

CAS Number 105532-11-4 Generic Chemical Databases
Molecular Formula C30H4604 Generic Chemical Databases
Molecular Weight 470.69 g/mol Generic Chemical Databases
Source Azadirachta indica (Neem) [1]
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It is important to note that without the primary literature detailing the isolation and
characterization, these properties cannot be independently verified.

Biological Activity

Nimbocinone is reported to possess antidiabetogenic activity[1]. However, at present, there is
no publicly available quantitative data to substantiate this claim. Key missing information
includes:

 Invitro assays: ICso or ECso values from relevant enzymatic or cell-based assays (e.g., a-
glucosidase inhibition, insulin secretion, glucose uptake).

 Invivo studies: Data from animal models of diabetes, including effects on blood glucose
levels, insulin sensitivity, or other relevant biomarkers.

» Mechanism of Action: There are no published studies detailing the specific signaling
pathways or molecular targets of Nimbocinone in the context of its purported antidiabetic
effects.

Given the known anti-inflammatory and immunomodulatory properties of other limonoids
isolated from Azadirachta indica, it is plausible that Nimbocinone may exhibit similar activities.
However, no specific studies on the anti-inflammatory or cytotoxic properties of Nimbocinone
have been identified in the public domain.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, or synthesis of Nimbocinone are
not available in the reviewed literature. While general methods for the extraction and
fractionation of triterpenoids from Azadirachta indica seeds and leaves are described for other
compounds like nimbin and nimbolide, a specific protocol for Nimbocinone has not been
found. These general procedures often involve:

o Extraction: Soxhlet or maceration with solvents such as hexane, methanol, or ethyl acetate.

o Fractionation: Liquid-liquid partitioning to separate compounds based on polarity.
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 Purification: Column chromatography using silica gel or other stationary phases, followed by
preparative thin-layer chromatography (TLC) or high-performance liquid chromatography
(HPLC).

Below is a generalized workflow that could be adapted for the isolation of triterpenoids from
Azadirachta indica, though it is not specific to Nimbocinone.
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Generalized workflow for triterpenoid isolation.
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Spectroscopic Data

No published *H NMR, 13C NMR, mass spectrometry, or infrared spectroscopy data for
Nimbocinone (CAS 105532-11-4) could be located in the public domain. The original
publication describing the structure elucidation of this compound, which would contain this
information, could not be identified through extensive searches.

Conclusion and Future Directions

The available information on Nimbocinone is currently limited to its chemical formula,
molecular weight, and an unsubstantiated claim of antidiabetogenic activity. There is a
significant lack of publicly available data regarding its biological activity, mechanism of action,
and spectroscopic characterization. To advance the understanding of this natural product for
potential drug development, the following steps are necessary:

o Location of the Primary Literature: A focused effort to identify the original publication that first
reported the isolation and characterization of Nimbocinone is crucial. This would likely be
found in older phytochemical journals and may require access to specialized chemical
abstract databases.

e Re-isolation and Characterization: If the primary literature cannot be found, re-isolation of
Nimbocinone from Azadirachta indica would be necessary to confirm its structure and
obtain modern spectroscopic data.

» Biological Screening: A comprehensive biological evaluation of purified Nimbocinone is
required to quantify its antidiabetic properties and explore other potential activities, such as
anti-inflammatory and cytotoxic effects.

e Mechanistic Studies: Should significant biological activity be confirmed, further research into
the molecular mechanisms of action would be warranted.

Until such data becomes publicly available, a comprehensive technical guide on Nimbocinone
cannot be fully realized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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